4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione
Overview
Description
4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione, also known as SU5416, is a small molecule compound with potential applications in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and is currently being investigated as a potential treatment for various types of cancer.
Mechanism of Action
The mechanism of action of 4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione involves inhibition of the vascular endothelial growth factor receptor (VEGFR). VEGFR is a receptor protein that is involved in the regulation of angiogenesis, and is overexpressed in many types of cancer cells. By inhibiting VEGFR, this compound is able to block the formation of new blood vessels, which in turn inhibits the growth and spread of tumors.
Biochemical and physiological effects:
In addition to its effects on cancer cells, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of human umbilical vein endothelial cells (HUVECs), which are involved in the formation of blood vessels. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to be effective in inhibiting the growth of several types of cancer cells, which makes it a promising candidate for further study.
However, there are also limitations to using this compound in lab experiments. For example, it has been shown to have off-target effects on other receptor proteins, which could complicate the interpretation of experimental results. Additionally, its effectiveness in vivo may be limited by issues such as poor solubility and bioavailability.
Future Directions
There are several potential future directions for research on 4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more potent and selective VEGFR inhibitors, which could have greater efficacy and fewer off-target effects than this compound. Additionally, there is interest in exploring the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance its effectiveness. Finally, there is interest in exploring the use of this compound in the treatment of other diseases, such as age-related macular degeneration, which is also characterized by abnormal angiogenesis.
Scientific Research Applications
4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is a critical step in the growth and spread of tumors.
properties
IUPAC Name |
4-(4-chlorophenoxy)-2-(4-methoxy-2-nitrophenyl)isoindole-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13ClN2O6/c1-29-14-9-10-16(17(11-14)24(27)28)23-20(25)15-3-2-4-18(19(15)21(23)26)30-13-7-5-12(22)6-8-13/h2-11H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGYHFDZSMDLTKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C(=O)C3=C(C2=O)C(=CC=C3)OC4=CC=C(C=C4)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13ClN2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.